(4-Amino-3-bromo-5-nitrophenyl)methanol

• Molecular Formula: C7H7BrN2O3
• Molecular Weight: 247.05 g/mol
• IUPAC Name: (4-amino-3-bromo-5-nitrophenyl)methanol
• InChI: InChI=1S/C7H7BrN2O3/c8-5-1-4(3-11)2-6(7(5)9)10(12)13/h1-2,11H,3,9H2
• InChI Key: CFVQPEJHERBPDW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])N)Br)CO

Description

(4-Amino-3-bromo-5-nitrophenyl)methanol is a benzyl alcohol derivative featuring a para-amino group, meta-bromo substituent, and meta-nitro group on the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Amino-3-bromo-5-nitrophenyl)methanol typically involves multi-step organic reactions One common method starts with the bromination of 4-nitrophenol to introduce the bromo group This is followed by nitration to add the nitro group

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and catalysts to increase yield and reduce reaction times. The choice of solvents and reagents is also optimized to ensure cost-effectiveness and environmental safety.

Chemical Reactions Analysis

Types of Reactions

(4-Amino-3-bromo-5-nitrophenyl)methanol can undergo various chemical reactions, including:

Oxidation: The methanol group can be oxidized to a carboxylic acid.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The bromo group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

Oxidation: 4-Amino-3-bromo-5-nitrobenzoic acid.

Reduction: 4-Amino-3-bromo-5-aminophenylmethanol.

Substitution: Various substituted phenylmethanol derivatives depending on the nucleophile used.

Scientific Research Applications

(4-Amino-3-bromo-5-nitrophenyl)methanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development due to its unique functional groups.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (4-Amino-3-bromo-5-nitrophenyl)methanol depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of multiple functional groups allows it to form hydrogen bonds, electrostatic interactions, and covalent bonds with target molecules, influencing its biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Patterns and Functional Groups

The following table highlights key structural differences among related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents (Position)	Functional Group
(4-Amino-3-bromo-5-nitrophenyl)methanol	N/A	C₇H₆BrN₂O₃	~261.04	4-NH₂, 3-Br, 5-NO₂	Primary alcohol (-CH₂OH)
(3-Amino-4-bromophenyl)methanol	1261666-42-5	C₇H₈BrNO	202.05	3-NH₂, 4-Br	Primary alcohol
1-(3-Bromo-5-nitro-phenyl)-ethanol	1202036-18-7	C₈H₈BrNO₃	246.06	3-Br, 5-NO₂	Secondary alcohol (-CH(OH)CH₃)
[3-(4-bromo-3-nitrophenyl)-1H-1,2,4-triazol-5-yl]methanol	2742656-33-1	C₉H₇BrN₄O₃	299.08	4-Br, 3-NO₂ (on phenyl)	Primary alcohol + triazole ring

Key Observations:

• Electronic Effects: The nitro group (-NO₂) in the target compound and ’s analogue is a strong electron-withdrawing group, increasing the acidity of the adjacent alcohol.
• Steric Considerations: The triazole-containing compound () introduces steric hindrance and additional hydrogen-bonding sites due to the heterocyclic ring, which may reduce solubility in non-polar solvents compared to simpler benzyl alcohols .
• Reactivity : Primary alcohols (target compound, ) are more reactive in oxidation reactions than secondary alcohols (). The triazole ring in may participate in coordination chemistry or enzymatic interactions, unlike the target compound’s simpler structure .

Physicochemical Properties

• Solubility: The target compound’s polarity (due to -NH₂ and -NO₂) suggests moderate solubility in polar aprotic solvents (e.g., DMSO). ’s triazole derivative may exhibit higher solubility in water due to hydrogen-bonding capacity .
• Stability: The nitro group in the target compound may render it sensitive to light or heat, a common trait in nitroaromatics. ’s simpler structure (lacking -NO₂) is likely more stable under standard conditions .